Cas no 1804510-51-7 (Ethyl 2-cyano-3-mercapto-4-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 2-cyano-3-mercapto-4-(trifluoromethoxy)phenylacetate
• CAS No: 1804510-51-7
• MF: C₁₂H₁₀F₃NO₃S
• MW: 305.272912502289
• CID: 4945017
• Update Time: 2025-05-20

Ethyl 2-cyano-3-mercapto-4-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-mercapto-4-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C12H10F3NO3S/c1-2-18-10(17)5-7-3-4-9(19-12(13,14)15)11(20)8(7)6-16/h3-4,20H,2,5H2,1H3
• InChI Key： QBEUMIKKBCJDTG-UHFFFAOYSA-N
• SMILES： SC1=C(C=CC(=C1C#N)CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3.1
• Topological Polar Surface Area: 60.3

Additional information on Ethyl 2-cyano-3-mercapto-4-(trifluoromethoxy)phenylacetate

Comprehensive Overview of Ethyl 2-cyano-3-mercapto-4-(trifluoromethoxy)phenylacetate (CAS No. 1804510-51-7)

Ethyl 2-cyano-3-mercapto-4-(trifluoromethoxy)phenylacetate (CAS No. 1804510-51-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique cyano and trifluoromethoxy functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel bioactive molecules and advanced materials.

The molecular structure of Ethyl 2-cyano-3-mercapto-4-(trifluoromethoxy)phenylacetate features a phenylacetate backbone substituted with a cyano group at the 2-position, a mercapto group at the 3-position, and a trifluoromethoxy group at the 4-position. These functional groups contribute to its high reactivity and versatility, enabling its use in various coupling reactions, cyclizations, and other synthetic transformations. The presence of the trifluoromethoxy group, in particular, enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for drug discovery.

In recent years, the demand for fluorinated compounds like Ethyl 2-cyano-3-mercapto-4-(trifluoromethoxy)phenylacetate has surged due to their unique physicochemical properties. Fluorinated compounds are known for their ability to improve the bioavailability and binding affinity of pharmaceutical agents. This compound, with its trifluoromethoxy moiety, aligns perfectly with the growing trend of incorporating fluorine into drug candidates to enhance their efficacy. As a result, it has become a focal point in medicinal chemistry research, particularly in the design of kinase inhibitors and antimicrobial agents.

Another area where Ethyl 2-cyano-3-mercapto-4-(trifluoromethoxy)phenylacetate shows promise is in agrochemical applications. The cyano and mercapto groups in its structure can interact with biological targets in pests, potentially leading to the development of new pesticides or herbicides. With the global push toward sustainable agriculture, researchers are keen on identifying compounds that offer high efficacy with minimal environmental impact. This compound's unique structure positions it as a potential candidate for such applications.

From a synthetic chemistry perspective, Ethyl 2-cyano-3-mercapto-4-(trifluoromethoxy)phenylacetate serves as a versatile building block. Its mercapto group can participate in thiol-ene reactions, while the cyano group can be transformed into various other functional groups, such as carboxylic acids or amines. These transformations open up numerous possibilities for creating diverse molecular architectures, which are essential in drug discovery and material science. The compound's compatibility with modern synthetic techniques, such as microwave-assisted synthesis and flow chemistry, further enhances its utility.

The growing interest in green chemistry has also brought attention to compounds like Ethyl 2-cyano-3-mercapto-4-(trifluoromethoxy)phenylacetate. Researchers are exploring eco-friendly synthetic routes to produce this compound, minimizing waste and reducing the use of hazardous reagents. This aligns with the broader industry shift toward sustainable practices, making the compound a subject of interest for both academic and industrial chemists.

In conclusion, Ethyl 2-cyano-3-mercapto-4-(trifluoromethoxy)phenylacetate (CAS No. 1804510-51-7) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structural features, including the cyano, mercapto, and trifluoromethoxy groups, make it a valuable tool for synthetic chemists and a promising candidate for various applications. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing scientific and industrial innovation.